Cas no 959121-99-4 (3-bromo-7-methoxy-quinoline)

3-bromo-7-methoxy-quinoline structure
3-bromo-7-methoxy-quinoline structure
Product Name:3-bromo-7-methoxy-quinoline
CAS No:959121-99-4
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD11877932
CID:69693
PubChem ID:18788548
Update Time:2024-10-25

3-bromo-7-methoxy-quinoline Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-7-methoxyquinoline
    • 3-bromanyl-7-methoxy-quinoline
    • 3-bromo-7-methoxy-quinoline
    • 7-methoxy-3-bromoquinoline
    • Quinoline,3-bromo-7-methoxy
    • 3-Bromo-7-methoxyquinoline (ACI)
    • SCHEMBL1069738
    • MFCD11877932
    • BOTSUSKVHVRQAY-UHFFFAOYSA-N
    • AS-47051
    • J-512084
    • MB10604
    • A845496
    • 959121-99-4
    • DTXSID80596279
    • DB-000180
    • AKOS015904660
    • F11731
    • SY108754
    • MDL： MFCD11877932
    • Inchi： 1S/C10H8BrNO/c1-13-9-3-2-7-4-8(11)6-12-10(7)5-9/h2-6H,1H3
    • InChI Key： BOTSUSKVHVRQAY-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(C=C(C=C2)OC)=NC=1

Computed Properties

  • Exact Mass: 236.97900
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.5±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 318.3±22.0 °C at 760 mmHg
  • Flash Point: 146.3±22.3 °C
  • Refractive Index: 1.64
  • PSA: 22.12000
  • LogP: 3.00590
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-bromo-7-methoxy-quinoline Security Information

3-bromo-7-methoxy-quinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-bromo-7-methoxy-quinoline Pricemore >>

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3-bromo-7-methoxy-quinoline Production Method

Production Method 1

2065-75-0 2065-75-0
959121-99-4 959121-99-4
Reaction Conditions
1.1 Solvents: Ethanol ;  overnight, rt
1.2 Reagents: Acetic acid Solvents: Acetic acid ;  10 d, 100 °C
Reference
Design, Synthesis, and Biological Evaluation of (Hydroxyphenyl)naphthalene and -quinoline Derivatives: Potent and Selective Nonsteroidal Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 1 (17β-HSD1) for the Treatment of Estrogen-Dependent Diseases
Frotscher, Martin; Ziegler, Erika; Marchais-Oberwinkler, Sandrine; Kruchten, Patricia; Neugebauer, Alexander; et al, Journal of Medicinal Chemistry, 2008, 51(7), 2158-2169

Production Method 2

4964-76-5 4964-76-5
959121-99-4 959121-99-4
Reaction Conditions
1.1 Reagents: Pyridine ,  Bromine Solvents: Carbon tetrachloride ;  rt → reflux; reflux; 4 h, reflux
Reference
Erythromycin A ketolides antibiotics derivative, its preparation method and application
, China, , ,

Production Method 3

959121-99-4 959121-99-4
Reaction Conditions
Reference
Development of macrocyclic inhibitors of HCV NS3/4A protease with cyclic constrained P2-P4 linkers
Rudd, Michael T.; McIntyre, Charles J.; Romano, Joseph J.; Butcher, John W.; Holloway, M. Katharine; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(23), 7207-7213

Production Method 4

1354221-07-0 1354221-07-0
959121-99-4 959121-99-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4 h, 80 °C
Reference
Method for synthesizing 3-bromo-7-methoxyquinoline
, China, , ,

Production Method 5

2065-75-0 2065-75-0
959121-99-4 959121-99-4
Reaction Conditions
1.1 Solvents: Ethanol ;  overnight, rt
1.2 Solvents: Acetic acid ;  10 d, 100 °C
Reference
Antitumor and topoisomerase IIα inhibitory activities of 3-aryl-7-hydroxyquinolines
Hu, Yuan; Li, Zhenyu; Ding, Yanjiao; Li, Zhiying; Liu, Zhiyong; et al, Youji Huaxue, 2019, 39(11), 3230-3236

Production Method 6

2065-75-0 2065-75-0
959121-99-4 959121-99-4
Reaction Conditions
1.1 Solvents: Ethanol ;  rt; overnight, rt
1.2 Reagents: Acetic acid ;  rt → 100 °C; 10 d, 100 °C
Reference
Preparation of phenylnaphthalenols and related compounds as (17)β-hydroxy steroid dehydrogenase inhibitors
, World Intellectual Property Organization, , ,

Production Method 7

2065-75-0 2065-75-0
959121-99-4 959121-99-4
Reaction Conditions
1.1 Solvents: Ethanol ;  rt → 30 °C; 24 h, 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 d, 100 °C
Reference
Substituted bicyclic aromatic compounds as S-nitrosoglutathione reductase inhibitors, and their preparation and use treatment and prevention of diseases
, World Intellectual Property Organization, , ,

Production Method 8

4964-76-5 4964-76-5
959121-99-4 959121-99-4
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride ;  rt; rt → reflux
1.2 Reagents: Pyridine ;  2 h, reflux
Reference
Synthesis and antibacterial activity of novel ketolides with 11,12-quinoylalkyl side chains
Zhao, Zhe-hui; Zhang, Xiao-xi; Jin, Long-long; Yang, Shuang; Lei, Ping-sheng, Bioorganic & Medicinal Chemistry Letters, 2018, 28(14), 2358-2363

Production Method 9

959121-99-4 959121-99-4
Reaction Conditions
Reference
Preparation of phenylnaphthalenols and related compounds as (17)β-hydroxy steroid dehydrogenase inhibitors
, Germany, , ,

3-bromo-7-methoxy-quinoline Raw materials

3-bromo-7-methoxy-quinoline Preparation Products

3-bromo-7-methoxy-quinoline Related Literature

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